Cas no 1064678-67-6 (3-bromo-5-chloro-4-(chloromethyl)pyridine)

• Product Name: 3-bromo-5-chloro-4-(chloromethyl)pyridine
• CAS No: 1064678-67-6
• MF: C₆H₄BrCl₂N
• MW: 240.912658691406
• MDL: MFCD26383858
• CID: 1177170
• PubChem ID: 44190472
• Update Time: 2025-10-31

3-bromo-5-chloro-4-(chloromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-chloro-4-(chloromethyl)pyridine
• 3-bromo-5-chloro-2-picoline
• AKOS015891926
• QC-10197
• AK-57515
• ANW-56704
• 3-bromo-5-chloro-4-chloromethyl-pyridine
• CTK8B7205
• KB-70542
• SureCN9948527
• 3-bromo-5-chloro-2-picoline; AKOS015891926; QC-10197; AK-57515; ANW-56704; 3-bromo-5-chloro-4-chloromethyl-pyridine; CTK8B7205; KB-70542; SureCN9948527;
• 1064678-67-6
• SCHEMBL1564290

• MDL： MFCD26383858
• Inchi： 1S/C6H4BrCl2N/c7-5-2-10-3-6(9)4(5)1-8/h2-3H,1H2
• InChI Key： HESFCQAZGPOUSQ-UHFFFAOYSA-N
• SMILES： BrC1C=NC=C(C=1CCl)Cl

Computed Properties

• Exact Mass: 238.89042g/mol
• Monoisotopic Mass: 238.89042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-bromo-5-chloro-4-(chloromethyl)pyridine

Comprehensive Guide to 3-bromo-5-chloro-4-(chloromethyl)pyridine (CAS No. 1064678-67-6): Properties, Applications, and Industry Insights

3-bromo-5-chloro-4-(chloromethyl)pyridine (CAS No. 1064678-67-6) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and chlorine substituents, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a reactive chloromethyl group, enables diverse functionalization, making it valuable for constructing complex heterocyclic frameworks. Researchers increasingly focus on this compound due to its potential in developing small-molecule inhibitors and crop protection agents, aligning with current trends in precision medicine and sustainable agriculture.

The synthetic utility of 3-bromo-5-chloro-4-(chloromethyl)pyridine stems from its balanced reactivity profile. The electron-withdrawing effects of halogens enhance its participation in cross-coupling reactions, particularly Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent publications highlight its use in constructing biaryl pharmacophores, addressing the pharmaceutical industry's demand for kinase-targeted therapies. Analytical data (HPLC purity >98%, typical melting point 112-114°C) confirm its suitability for high-throughput screening applications. Environmental scientists also explore its derivatives as low-persistence agrochemicals, responding to global concerns about soil contamination.

From a commercial perspective, CAS 1064678-67-6 exemplifies the growing market for halogenated building blocks. Suppliers report increased demand from contract research organizations (CROs) developing next-generation fungicides. The compound's stability under GLP storage conditions (-20°C, inert atmosphere) ensures reliable performance in multi-step syntheses. Regulatory-compliant documentation, including REACH registration status and SDS availability, facilitates its adoption in regulated industries. These attributes position it as a strategic material for companies investing in green chemistry initiatives and atom-efficient processes.

Emerging applications leverage the 3-bromo-5-chloro-4-(chloromethyl)pyridine scaffold for fluorescence probes in biochemical assays. Its ability to undergo nucleophilic aromatic substitution allows conjugation with biomarkers, supporting advancements in diagnostic imaging. Patent analyses reveal its incorporation in photostable materials for organic electronics, capitalizing on the halogen effect in charge transport systems. These developments correlate with rising Google searches for "halogenated pyridine applications" and "heterocyclic compound synthesis," reflecting strong academic and industrial interest.

Quality control protocols for 1064678-67-6 emphasize HPLC-MS verification and residual solvent analysis, meeting ICH Q3C guidelines. The compound's logP (calculated 2.8) and aqueous solubility profile enable formulation scientists to optimize drug delivery systems. Recent studies demonstrate its utility in creating metal-organic frameworks (MOFs) for selective catalysis, addressing sustainability goals in fine chemical production. Such innovations respond to frequent queries about "eco-friendly synthetic methods" in chemical forums and search engines.

Supply chain considerations for 3-bromo-5-chloro-4-(chloromethyl)pyridine highlight the importance of GMP-compliant manufacturing. Leading producers implement continuous flow chemistry to enhance yield (>85% typical) while reducing E-factor. Market intelligence indicates 12% annual growth in halopyridine demand, driven by drug discovery pipelines and crop science R&D. The compound's compatibility with microwave-assisted synthesis further increases its appeal for high-efficiency laboratories.

Future research directions may explore 3-bromo-5-chloro-4-(chloromethyl)pyridine's potential in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, areas generating substantial scientific discourse. Its structure-activity relationship (SAR) in enzyme modulation presents opportunities for fragment-based drug design. These applications align with trending searches for "targeted protein degradation" and "rational drug design," demonstrating the compound's relevance to cutting-edge therapeutic strategies.